Cas no 519021-33-1 (Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-)

Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)- structure
519021-33-1 structure
Product Name:Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-
CAS No:519021-33-1
MF:C12H18O4
MW:226.268924236298
CID:361136
PubChem ID:71365917
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-
    • methyl (1S)-2-oxo-1-(3-oxobutyl)cyclohexane-1-carboxylate
    • 519021-33-1
    • DTXSID10789298
    • Inchi: 1S/C12H18O4/c1-9(13)6-8-12(11(15)16-2)7-4-3-5-10(12)14/h3-8H2,1-2H3/t12-/m0/s1
    • InChI Key: MFTSIBMAHLTEGQ-LBPRGKRZSA-N
    • SMILES: O=C1CCCC[C@]1(C(=O)OC)CCC(C)=O

Computed Properties

  • Exact Mass: 226.12054
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
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